Cas no 2241141-80-8 (8-(tert-butoxy)carbonyl-2,2-dioxo-2lambda6-thia-8-azaspiro4.5decane-4-carboxylic acid)

• Product Name: 8-(tert-butoxy)carbonyl-2,2-dioxo-2lambda6-thia-8-azaspiro4.5decane-4-carboxylic acid
• CAS No: 2241141-80-8
• MF: C₁₄H₂₃NO₆S
• MW: 333.400523424149
• MDL: MFCD31667593
• CID: 5194294
• PubChem ID: 138037256
• Update Time: 2025-06-13

8-(tert-butoxy)carbonyl-2,2-dioxo-2lambda6-thia-8-azaspiro4.5decane-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Thia-8-azaspiro[4.5]decane-4,8-dicarboxylic acid, 8-(1,1-dimethylethyl) ester, 2,2-dioxide
• 8-(tert-butoxy)carbonyl-2,2-dioxo-2lambda6-thia-8-azaspiro4.5decane-4-carboxylic acid

• MDL： MFCD31667593
• Inchi： 1S/C14H23NO6S/c1-13(2,3)21-12(18)15-6-4-14(5-7-15)9-22(19,20)8-10(14)11(16)17/h10H,4-9H2,1-3H3,(H,16,17)
• InChI Key： JBYGDRHNYAYLOB-UHFFFAOYSA-N
• SMILES： C1C2(CCN(C(OC(C)(C)C)=O)CC2)C(C(O)=O)CS1(=O)=O

Additional information on 8-(tert-butoxy)carbonyl-2,2-dioxo-2lambda6-thia-8-azaspiro4.5decane-4-carboxylic acid

Recent Advances in the Study of 8-(tert-butoxy)carbonyl-2,2-dioxo-2lambda6-thia-8-azaspiro4.5decane-4-carboxylic acid (CAS: 2241141-80-8)

The compound 8-(tert-butoxy)carbonyl-2,2-dioxo-2lambda6-thia-8-azaspiro4.5decane-4-carboxylic acid (CAS: 2241141-80-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This spirocyclic sulfonamide derivative is characterized by its rigid bicyclic framework, which makes it an attractive scaffold for drug discovery, particularly in the development of enzyme inhibitors and receptor modulators.

Recent studies have focused on the synthesis and optimization of this compound to enhance its pharmacological properties. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that improves the yield and purity of 2241141-80-8, addressing previous challenges in its large-scale production. The study also explored the compound's stability under various physiological conditions, demonstrating its suitability for further preclinical development.

In terms of biological activity, 2241141-80-8 has shown promising results as a selective inhibitor of carbonic anhydrase isoforms, particularly CA IX and CA XII, which are overexpressed in hypoxic tumor environments. A recent in vitro study published in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibited nanomolar inhibitory activity against these isoforms, with minimal off-target effects. These findings suggest its potential as a lead compound for anticancer therapeutics.

Furthermore, computational modeling studies have provided insights into the binding interactions of 2241141-80-8 with its target enzymes. Molecular dynamics simulations revealed that the spirocyclic core of the compound forms stable hydrogen bonds with key residues in the active site of CA IX, while the tert-butoxycarbonyl group contributes to enhanced lipophilicity and membrane permeability. These structural insights are guiding the design of next-generation derivatives with improved pharmacokinetic profiles.

Ongoing research is also investigating the potential of 2241141-80-8 in neurodegenerative diseases. Preliminary data from a 2024 study in ACS Chemical Neuroscience indicated that this compound can modulate gamma-secretase activity, reducing the production of amyloid-beta peptides in cellular models of Alzheimer's disease. While these results are promising, further in vivo validation is required to assess its therapeutic potential in this context.

In conclusion, 8-(tert-butoxy)carbonyl-2,2-dioxo-2lambda6-thia-8-azaspiro4.5decane-4-carboxylic acid represents a versatile scaffold with multiple therapeutic applications. Recent advances in its synthesis, biological evaluation, and computational modeling have positioned it as a valuable tool for drug discovery. Future research should focus on optimizing its drug-like properties and expanding its therapeutic indications through targeted structural modifications.